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Compound of Interest

Compound Name: Lithium manganese nickel oxide

Cat. No.: B599811

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to understanding and performing
Electrochemical Impedance Spectroscopy (EIS) on spinel lithium manganese oxide (LMO,
LiMn204) and lithium nickel manganese oxide (LNMO, LiNio.sMn1.504) cathodes. EIS is a
powerful non-destructive technique used to probe the electrochemical processes occurring at
the electrode-electrolyte interface, providing insights into reaction kinetics, charge transfer
resistance, and degradation mechanisms.

Data Presentation: Quantitative EIS Parameters

The following tables summarize typical quantitative data obtained from EIS measurements of
LMO and LNMO cathodes under various conditions. These values are highly dependent on the
specific material properties (e.g., particle size, morphology, and surface coating), electrode
composition, electrolyte, and the cell's state of charge (SOC) and state of health (SOH). The
data is typically extracted by fitting the EIS spectra to an equivalent circuit model.

Table 1: Quantitative EIS Data for LiMn204 (LMQO) Cathodes
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Table 2: Quantitative EIS Data for LiNio.sMn1.s04 (LNMO) Cathodes

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.researchgate.net/figure/Electrochemical-impedance-spectroscopy-EIS-for-LiMn2O4-nanostructures-obtained-at_fig7_349108531
https://www.researchgate.net/figure/a-EIS-spectra-of-LiMn-2-O-4-electrodes-at-different-voltage-b-EIS-spectra-of-LiMn-2_fig3_332602710
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Materiall/
Condition

R s

R_sei (Q)

R_ct (Q)

CPE_dI
(F)

(Q.S—O.S)

Referenc
e/Notes

Pristine
LNMO

15-50

40 - 150

10-¢-10-°

0.5-20

Disordered
LNMO
generally
shows
lower R_ct
than
ordered
LNMO.[3]

Surface
Coated
LNMO

10-40

30 -100

10-6-10-5

05-1.8

Coatings
can reduce
interfacial

impedance

Cycled
LNMO at
55°C

50 - 300+

100 - 500+

10-%-10-°

1.0-50

Significant
impedance
growth at
elevated
temperatur
es due to
electrolyte
oxidation
and CElI

formation.

[4]

LNMO at
different
SOC

Varies

Varies

10-%-10->

Varies

R _ct
typically
decreases
with
increasing
SOC until
high states

of charge.

[5]

© 2025 BenchChem.

All rights reserved.

3/10

Tech Support


https://smeng.ucsd.edu/images/files/2013joshjes.pdf
https://www.researchgate.net/publication/374045118_Understanding_the_Degradation_Mechanisms_in_Lithium_Manganese_Oxyfluoride_Cathodes
https://www.researchgate.net/post/EIS_analysis_of_LiNi05Mn15O4_in_half-cell_vs_Li_at_50_SOC
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Note: R_s represents the solution/electrolyte resistance. R_sei (or R_f) is the resistance of the
solid electrolyte interphase (SEI) or cathode electrolyte interphase (CEI). R_ct is the charge
transfer resistance. CPE_dl represents the double-layer capacitance, often modeled as a
constant phase element. Z_w is the Warburg impedance related to lithium-ion diffusion.

Experimental Protocols

This section details the methodologies for conducting EIS measurements on LMNO cathodes.

Electrode and Cell Preparation

a. Cathode Slurry Preparation:

¢ Mix the active material (LMO or LNMO), conductive carbon (e.g., Super P), and a binder
(e.g., PVDF) in a weight ratio of typically 80:10:10.

e Add an appropriate solvent (e.g., N-Methyl-2-pyrrolidone for PVDF) to form a homogeneous
slurry with a suitable viscosity.

 Stir the slurry for several hours to ensure uniformity.
b. Electrode Fabrication:

e Cast the slurry onto an aluminum current collector foil using a doctor blade with a defined
gap height.

e Dry the coated foil in a vacuum oven at a temperature appropriate for the solvent and binder
(e.g., 80-120°C) for several hours to remove the solvent completely.

e Punch out circular electrodes of a specific diameter (e.g., 12-16 mm).

e Further dry the electrodes under vacuum at a higher temperature (e.g., 120°C) for at least 12
hours before transferring to a glovebox.

c. Cell Assembly:

e Assemble coin cells (e.g., CR2032) in an argon-filled glovebox with low moisture and oxygen
levels (<0.1 ppm).
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» Atypical half-cell configuration consists of the LMNO cathode as the working electrode, a
lithium metal foil as the counter and reference electrode, a porous separator (e.g., Celgard),
and an electrolyte (e.g., 1 M LiPFe in a mixture of ethylene carbonate and dimethyl
carbonate).

e For more precise measurements, a three-electrode setup with a lithium reference electrode
can be used to isolate the impedance of the working electrode.[6]

EIS Measurement Protocol

a. Instrumentation:

A potentiostat/galvanostat with a frequency response analyzer (FRA) is required.
b. Measurement Parameters:

o Cell Conditioning: Before the EIS measurement, the cell should be allowed to rest at the
desired open-circuit voltage (OCV) or state of charge (SOC) for a sufficient time (e.g., 1-2
hours) to reach a steady state.

e Frequency Range: A typical frequency range for studying battery electrodes is from the
megahertz or kilohertz range down to the millihertz range (e.g., 1 MHz to 10 mHz or 100 kHz
to 1 mHz).[7][8]

o AC Amplitude: Apply a small AC voltage perturbation, typically 5-10 mV, to ensure a linear
response of the system.[6]

o Measurement Mode: Potentiostatic EIS (PEIS) is commonly used, where the AC voltage is
applied over a constant DC potential.

o Data Acquisition: Record the real (Z') and imaginary (-Z") components of the impedance at
each frequency.

Data Analysis and Equivalent Circuit Fitting

o Data Visualization: Plot the impedance data as a Nyquist plot (-Z" vs. Z").
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o Equivalent Circuit Model (ECM) Selection: Choose an appropriate ECM to represent the
electrochemical processes in the cell. Acommon model for LMNO cathodes is a modified
Randles circuit.[9][10]

 Fitting Procedure: Use specialized software to fit the experimental data to the selected ECM.
The fitting process involves adjusting the values of the circuit elements to minimize the
difference between the experimental and simulated impedance spectra.[11]

o Parameter Extraction: Extract the values of the different resistive and capacitive elements,
which correspond to specific electrochemical phenomena.

Mandatory Visualization
Experimental and Data Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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